2-(4-Hydroxybenzo(b)furan-2-yl)-5-methyl-1,3,4-thiadiazole
Cat. No. B8295975
M. Wt: 232.26 g/mol
InChI Key: NOQUYCHOFFICNT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07196199B2
Procedure details
By the reactions in the same manner as in Starting Material Synthesis Example 5 using 2-(4-methoxybenzo(b)furan-2-yl)-5-methyl-1,3,4-thiadiazole (0.98 g) and boron tribromide (2.3 ml), the title compound (0.89 g) was obtained as pale-yellow crystals.
Quantity
0.98 g
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
C[O:2][C:3]1[C:11]2[CH:10]=[C:9]([C:12]3[S:13][C:14]([CH3:17])=[N:15][N:16]=3)[O:8][C:7]=2[CH:6]=[CH:5][CH:4]=1.B(Br)(Br)Br>>[OH:2][C:3]1[C:11]2[CH:10]=[C:9]([C:12]3[S:13][C:14]([CH3:17])=[N:15][N:16]=3)[O:8][C:7]=2[CH:6]=[CH:5][CH:4]=1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0.98 g
|
|
Type
|
reactant
|
|
Smiles
|
COC1=CC=CC=2OC(=CC21)C=2SC(=NN2)C
|
|
Name
|
|
|
Quantity
|
2.3 mL
|
|
Type
|
reactant
|
|
Smiles
|
B(Br)(Br)Br
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OC1=CC=CC=2OC(=CC21)C=2SC(=NN2)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.89 g | |
| YIELD: CALCULATEDPERCENTYIELD | 96.3% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
